![molecular formula C19H22FN3O B5460524 N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide](/img/structure/B5460524.png)
N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide, commonly known as DFPM, is a synthetic compound used in scientific research. It belongs to the class of piperazine derivatives and has been studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of DFPM is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. DFPM has also been found to modulate the activity of the glutamate system, which is involved in various neurological disorders.
Biochemical and Physiological Effects:
DFPM has been found to affect various neurotransmitter systems, including serotonin, dopamine, and glutamate. It has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its therapeutic effects. DFPM has also been found to modulate the activity of various ion channels and receptors, which may further contribute to its effects.
Advantages and Limitations for Lab Experiments
DFPM has several advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-understood compound. However, DFPM also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on DFPM. One area of interest is its potential use in the treatment of neurological disorders, such as schizophrenia and depression. DFPM may also have potential as a treatment for drug addiction and withdrawal symptoms. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
DFPM can be synthesized using various methods, including the reaction of 4-fluorobenzaldehyde with 2,3-dimethylaniline followed by the reaction with piperazine carboxylic acid. Another method involves the reaction of 4-fluorophenylpiperazine with 2,3-dimethylbenzoyl chloride.
Scientific Research Applications
DFPM has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. DFPM has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-4-(4-fluorophenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O/c1-14-4-3-5-18(15(14)2)21-19(24)23-12-10-22(11-13-23)17-8-6-16(20)7-9-17/h3-9H,10-13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPBQLTSMMZPACU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.